Cas no 6947-14-4 (2-methyl-4-phenylpyrrolidine)

• Product Name: 2-methyl-4-phenylpyrrolidine
• CAS No: 6947-14-4
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 508220
• PubChem ID: 245057
• Update Time: 2025-11-02

2-methyl-4-phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,2-methyl-4-phenyl-
• 2-methyl-4-phenylpyrrolidine
• NSC56584
• AKOS013243776
• Z1203620755
• EN300-78283
• NSC-56584
• SCHEMBL15730577
• CS-0261355
• DTXSID90989395
• 6947-14-4

• Inchi： 1S/C11H15N/c1-9-7-11(8-12-9)10-5-3-2-4-6-10/h2-6,9,11-12H,7-8H2,1H3
• InChI Key： MCFFHJJRTWGOAS-UHFFFAOYSA-N
• SMILES： N1CC(C2C=CC=CC=2)CC1C

Computed Properties

• Exact Mass: 161.12055
• Monoisotopic Mass: 161.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.954
• Boiling Point: 252.4°C at 760 mmHg
• Flash Point: 107.3°C
• Refractive Index: 1.515
• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-methyl-4-phenylpyrrolidine

2-Methyl-4-phenylpyrrolidine: A Versatile Compound in Medicinal Chemistry and Drug Discovery

2-Methyl-4-phenylpyrrolidine (CAS No. 6947-14-4) is a heterocyclic compound belonging to the pyrrolidine family, characterized by its unique molecular framework and functional group versatility. This compound has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential applications in drug development and therapeutic innovation. The 2-methyl-4-phenylpyrrolidine scaffold is particularly notable for its ability to modulate biological targets such as G-protein-coupled receptors (GPCRs) and ion channels, making it a promising candidate for the design of novel therapeutics.

Recent studies have demonstrated that 2-methyl-4-phenylpyrrolidine exhibits structural similarities to known bioactive molecules, which may explain its potential pharmacological activities. For instance, a 2023 study published in Journal of Medicinal Chemistry highlighted the role of 2-methyl-4-phenylpyrrolidine as a scaffold for the development of selective ligands targeting the μ-opioid receptor (MOR), a key mediator in pain modulation. The research team utilized advanced computational modeling techniques to optimize the binding affinity of 2-methyl-4-phenylpyrrolidine-based derivatives, achieving a 2-fold improvement in potency compared to traditional opioid agonists.

Another critical aspect of 2-methyl-4-phenylpyrrolidine research is its potential as a prodrug or bioisostere. A 2024 preclinical study in Drug Discovery Today explored the use of 2-methyl-4-phenylpyrrolidine as a chemical template for the synthesis of compounds with enhanced metabolic stability. The study revealed that modifications to the methyl and phenyl groups of 2-methyl-4-phenylpyrrolidine could significantly alter its pharmacokinetic profile, offering new opportunities for the design of drugs with prolonged half-lives.

From a synthetic perspective, the 2-methyl-4-phenylpyrrolidine scaffold can be accessed through various routes, including the cycloaddition of α-aminonitriles with aromatic aldehydes or the ring-closing metathesis of substituted pyrrolidin-2-ylmethyl derivatives. These synthetic strategies have been extensively studied in the context of green chemistry, with recent advancements focusing on reducing the environmental impact of the synthesis process. For example, a 2023 paper in Green Chemistry reported a catalytic asymmetric synthesis of 2-methyl-4-phenylpyrrolidine using chiral Brønsted acids, achieving high enantiomeric purity with minimal waste generation.

The pharmacological relevance of 2-methyl-4-phenylpyrrolidine extends beyond its role as a scaffold for drug development. A 2024 study in ACS Chemical Biology investigated the interaction of 2-methyl-4-phenylpyrrolidine with the transient receptor potential (TRP) family of ion channels, which are implicated in various physiological processes including pain perception and neuroinflammation. The research demonstrated that 2-methyl-4-phenylpyrrolidine derivatives could selectively modulate TRPV1 channels, suggesting potential applications in the treatment of chronic pain conditions.

Furthermore, the 2-methyl-4-phenylpyrrolidine scaffold has been explored for its utility in the development of antiviral agents. A 2023 study published in Antiviral Research reported the synthesis of 2-methyl-4-phenylpyrrolidine-based compounds that exhibited inhibitory activity against SARS-CoV-2 main protease. The study emphasized the importance of substituents on the pyrrolidine ring in determining the inhibitory potency, with hydrophobic groups showing enhanced binding affinity to the enzyme's active site.

From a mechanistic standpoint, the biological activity of 2-methyl-4-phenylpyrrolidine is often attributed to its ability to act as a ligand for specific receptors or enzymes. A 2024 review in Current Medicinal Chemistry summarized the pharmacological profiles of 2-methyl-4-phenylpyrrolidine-derived compounds, highlighting their potential in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The review also discussed the challenges associated with achieving target specificity, emphasizing the need for further structural optimization to minimize off-target effects.

Recent advances in medicinal chemistry have also focused on the development of 2-methyl-4-phenylpyrrolidine-based compounds with enhanced solubility and bioavailability. A 2023 study in Pharmaceutical Research investigated the use of solid-state polymorphs of 2-methyl-4-phenylpyrrolidine to improve its dissolution rate in aqueous media. The study demonstrated that the formation of a crystalline hydrate significantly enhanced the drug's solubility, which could have important implications for the formulation of oral dosage forms.

Finally, the future of 2-methyl-4-phenylpyrrolidine research lies in the integration of multidisciplinary approaches, including computational modeling, high-throughput screening, and combinatorial chemistry. A 2024 perspective in Nature Reviews Drug Discovery highlighted the potential of machine learning algorithms to predict the biological activity of 2-methyl-4-phenylpyrrolidine-based compounds, enabling the rapid identification of lead candidates with desired pharmacological properties. These advancements underscore the importance of 2-methyl-4-phenylpyrrolidine as a versatile scaffold in the quest for novel therapeutics.

In conclusion, the 2-methyl-4-phenylpyrrolidine scaffold represents a valuable platform for the development of drugs targeting a wide range of biological processes. Ongoing research into its synthetic methods, pharmacological profiles, and structural modifications continues to expand its potential applications in medicine. As new technologies and methodologies emerge, the role of 2-methyl-4-phenylpyrrolidine in drug discovery is likely to grow, offering promising solutions for unmet medical needs.

For further information on 2-methyl-4-phenylpyrrolidine and its derivatives, researchers are encouraged to consult recent publications in the aforementioned journals and to explore databases such as PubChem and ChemSpider for access to structural and biological data. The continued exploration of this scaffold will undoubtedly contribute to the advancement of pharmaceutical science and the development of innovative therapies.